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Abstract: This document provides detailed protocols for the preparation and storage of stock
solutions of BI-167107, a potent 32-adrenergic receptor agonist. Adherence to these guidelines
is crucial for maintaining the compound's integrity and ensuring experimental reproducibility.

Introduction

BI-167107 is a high-affinity, full agonist of the 32 adrenergic receptor (B2AR) with a dissociation
constant (Kd) of 84 pM.[1][2][3] It also demonstrates potent agonism at the 31 adrenergic
receptor (IC50 = 3.2 nM) and some antagonist activity at the alA receptor (IC50 = 32 nM).[4][5]
[6] Due to its high potency and slow dissociation from its target, BI-167107 has been
instrumental in structural biology, particularly for the crystallization of active-state 32AR and
B2AR-G-protein complexes.[5][6][7] Accurate preparation and storage of BI-167107 stock
solutions are paramount for reliable in vitro and in vivo studies.

Data Presentation: Solubility and Storage
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Quantitative data regarding the solubility and recommended storage conditions for BI-167107
are summarized in the table below.

Parameter Value Source(s)
Solubility in DMSO 10 mM [4]

75 mg/mL (approximatel

202.4g6 ml\/f) " ' L]

Storage (Powder) -20°C for up to 3 years [1]

Storage (Solvent) -80°C for up to 2 years [2][3]
-20°C for up to 1 year [2][3]

Molecular Weight 370.44 g/mol [1][5]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 10 mM stock solution of BI-167107 in DMSO.

Materials:

BI-167107 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile tips

Procedure:

» Pre-weighing Preparation: Allow the BI-167107 powder vial to equilibrate to room
temperature before opening to prevent condensation.
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» Weighing: Carefully weigh out the desired amount of BI-167107 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
0.3704 mg of BI-167107.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the BI-167107 powder. For
a 10 mM solution, if you weighed 0.3704 mg, add 100 pL of DMSO.

o Mixing: Vortex the solution until the BI-167107 is completely dissolved. Sonication can be
used to aid dissolution if necessary.[1]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[2]

[3]

o Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[2][3]

Visualizations
Signaling Pathway of BI-167107

BI-167107 acts as an agonist at the 32-adrenergic receptor, a G-protein coupled receptor
(GPCR). Upon binding, it stabilizes the active conformation of the receptor, leading to the
activation of downstream signaling pathways, primarily through the Gs alpha subunit, which in
turn activates adenylyl cyclase to produce cyclic AMP (CAMP).

Click to download full resolution via product page
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Caption: BI-167107 signaling pathway.

Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the key steps in the preparation and storage of a BI-167107

stock solution.
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Caption: Workflow for BI-167107 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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